Cas no 870238-65-6 (4,4,5,5-Tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane
• CAS No: 870238-65-6
• MF: C₁₇H₂₅BO₂Si
• MW: 300.27570605278
• MDL: MFCD08706286
• CID: 719128
• PubChem ID: 17999152
• Update Time: 2025-06-12

4,4,5,5-Tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[4-[2-(trimethylsilyl)ethynyl]phenyl]-
• 4-[(Trimethylsilyl)ethynyl]benzeneboronic acid pinacol ester
• 4-(Trimethylsilyl)ethynylphenylboronic acid pinacol ester
• 4,4,5,5-Tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-[1,3,2]dioxaborolane
• 4-[1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl) trimethylsilylethynyl]benzene
• trimethyl-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl]silane
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[4-[2-(trimethylsilyl)ethynyl]phenyl]
• 2-(4-trimethylsilylethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxoborate
• 4-[(trimethylsilyl)ethynyl]-phenylboronic acid pinacol ester
• trimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethynyl)
• trimethyl({2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl})silane
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(trimethylsilyl)ethynyl]phenyl]- (9CI)
• 4,4,5,5-Tetramethyl-2-[4-[2-(trimethylsilyl)ethynyl]phenyl]-1,3,2-dioxaborolane (ACI)
• 4,4,5,5-Tetramethyl-2-[4-[(trimethylsilanyl)ethynyl]phenyl]-1,3,2-dioxaborolane
• Trimethyl([2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl])silane
• Trimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethynyl)silane
• AKOS016339822
• 4-[(Trimethylsilyl)ethynyl]phenylboronic acid pinacol ester, 97%
• EN300-7375564
• 870238-65-6
• SCHEMBL15574346
• CS-0175599
• XH0367
• 4,4,5,5-Tetramethyl-2-(4-[(trimethylsilyl)ethynyl]phenyl)-1,3,2-dioxaborolane
• 4-[(Trimethylsilyl)ethynyl]phenylboronic acid pinacol ester
• trimethyl({2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl})silane
• MFCD08706286
• AS-2408
• DTXSID10592229
• Trimethyl{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethynyl}silane
• Z2049757974
• 4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PHENYLETHYNYL-TRIMETHYLSILANE
• trimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethynyl)silaneane
• 4,4,5,5-Tetramethyl-2-[4-[(trimethylsilyl)ethynyl]phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane

• MDL： MFCD08706286
• Inchi： 1S/C17H25BO2Si/c1-16(2)17(3,4)20-18(19-16)15-10-8-14(9-11-15)12-13-21(5,6)7/h8-11H,1-7H3
• InChI Key： CIKKODWPGJIJQG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)#C[Si](C)(C)C

Computed Properties

• Exact Mass: 300.17200
• Monoisotopic Mass: 300.1716867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 165-167°C
• Boiling Point: 353.4±34.0 °C at 760 mmHg
• Flash Point: 167.5±25.7 °C
• PSA: 18.46000
• LogP: 3.21470
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4,4,5,5-Tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane Security Information

• Signal Word：warning
• Hazard Statement： H413
• Warning Statement： P273; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on 4,4,5,5-Tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane

4,4,5,5-Tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane: A Versatile Building Block in Modern Synthetic Chemistry

4,4,5,5-Tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane (CAS No. 870238-65-6) is a highly versatile and widely used reagent in modern synthetic chemistry and pharmaceutical research. This compound belongs to the class of boronic esters and is known for its exceptional reactivity and stability. Its unique structure makes it an ideal building block for a variety of chemical transformations, particularly in the synthesis of complex organic molecules and pharmaceuticals.

The structure of 4,4,5,5-tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane consists of a dioxaborolane ring with tetramethyl substituents at the 4 and 5 positions. The key functional group is the trimethylsilanylethynyl moiety attached to a phenyl ring. This combination provides the compound with excellent reactivity in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are fundamental in the synthesis of biologically active compounds.

Recent research has highlighted the importance of this compound in various applications. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility in the synthesis of fluorescent probes for biological imaging. The high reactivity and stability of 4,4,5,5-tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane make it an ideal choice for constructing complex molecular architectures with precise functional groups.

In the field of pharmaceutical research, this compound has shown promise in the development of new therapeutic agents. A notable example is its use in the synthesis of anti-cancer drugs. Researchers at the University of California have utilized this reagent to create novel derivatives that exhibit enhanced potency and selectivity against cancer cells. The ability to introduce specific functional groups through cross-coupling reactions allows for fine-tuning of the pharmacological properties of these compounds.

The synthesis of 4,4,5,5-tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane involves several well-established steps. Typically, it begins with the preparation of a boronic ester from a suitable boronic acid or borate salt. The trimethylsilanylethynyl group is then introduced via a Sonogashira coupling reaction with an appropriate alkyne. This process is highly efficient and can be scaled up for industrial production.

One of the key advantages of using 4,4,5,5-tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane is its compatibility with a wide range of functional groups. This makes it suitable for use in multi-step syntheses where maintaining the integrity of sensitive functionalities is crucial. Additionally, its stability under various reaction conditions ensures reliable performance in different synthetic protocols.

The applications of this compound extend beyond pharmaceuticals and include materials science and chemical biology. In materials science, it has been used to synthesize conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics and photovoltaic devices. In chemical biology, 4,4,5,5-tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane has been employed to create bioconjugates for targeted drug delivery and imaging agents.

Despite its many advantages, handling this compound requires careful consideration of safety protocols. While it is not classified as a hazardous material or controlled substance, proper storage and handling practices should be followed to ensure workplace safety. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 4,4,5,5-tetramethyl-2-(4-trimethylsilanylethynyl-phenyl)-1,3,2dioxaborolane (CAS No. 870238-65-6) is a powerful tool in modern synthetic chemistry and pharmaceutical research. Its unique properties make it an indispensable reagent for constructing complex molecules with high precision and efficiency. As research continues to advance in these fields, this compound is likely to play an increasingly important role in the development of new materials and therapeutic agents.